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Compound of Interest

2-(5-Methylisoxazol-3-
Compound Name:
yl)acetonitrile

cat. No.: B1365769

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and relevant data for
the use of 2-(5-Methylisoxazol-3-yl)acetonitrile in a research and development setting.

Safety and Hazard Information

2-(5-Methylisoxazol-3-yl)acetonitrile is a chemical compound that requires careful handling
due to its potential health hazards. The following information is a summary of the known
hazards and should be supplemented by a thorough review of the full Safety Data Sheet (SDS)
before use.[1][2][3][4][5]

1.1 GHS Hazard Classification

The compound is classified with the following hazards:

o Harmful if swallowed (Acute toxicity, oral, Category 4).[3][5]

o Harmful in contact with skin (Acute toxicity, dermal, Category 4).[3]
e Causes skin irritation (Skin corrosion/irritation, Category 2).[3][5]

» Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A).[3][5]
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o Harmful if inhaled (Acute toxicity, inhalation, Category 4).[3]

e May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation, Category 3).[3][5]

1.2 Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE should be worn when handling this compound:
e Eye and Face Protection: Safety glasses with side-shields or a face shield are mandatory.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or flame-
retardant antistatic protective clothing are required.[1]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if there is a risk of inhalation, especially when vapours or aerosols are
generated.[1][2]

1.3 Handling and Storage

Handling: Work in a well-ventilated area, preferably under a chemical fume hood.[1][2] Avoid
contact with skin, eyes, and clothing.[1][5] Do not breathe dust, vapor, mist, or gas.[2] Wash
hands thoroughly after handling.[4]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[1][4] Keep
away from heat, sparks, open flames, and other ignition sources.[1][6] The recommended
storage temperature is often between 2-8°C.[5]

1.4 First Aid Measures
In case of exposure, follow these procedures:

« If Swallowed: Rinse mouth with water.[S5] Do NOT induce vomiting.[2] Immediately call a
poison center or doctor.[2][4]

« If on Skin: Take off immediately all contaminated clothing.[1] Wash off with soap and plenty
of water.[4][5] If skin irritation occurs, get medical advice.[4]
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« If Inhaled: Move the person into fresh air.[4][5] If not breathing, give artificial respiration.[5]
Call a poison center or doctor if you feel unwell.[6]

 If in Eyes: Rinse cautiously with water for several minutes.[4][6] Remove contact lenses, if
present and easy to do.[4][6] Continue rinsing.[4][6] If eye irritation persists, get medical
advice.[4]

1.5 Spill and Disposal

o Spills: Evacuate the area.[1] Wear appropriate PPE.[5] Absorb the spill with an inert material
(e.g., sand, diatomaceous earth) and place it in a suitable, closed container for disposal.[5]

o Disposal: Dispose of waste in accordance with local, regional, and national regulations.[2]

Data Presentation

2.1 Physical and Chemical Properties

Property Value Reference
Molecular Formula C6HB6N20 [4]
Molecular Weight 122.12 g/mol [4]
Melting Point 36-39 °C [4]
Boiling Point 264.1+25.0 °C (Predicted) [4]
Density 1.131+0.06 g/cm3 (Predicted) [4]
Appearance Solid [7]

2.2 Toxicological Data

Test Species Route Value Reference

LD50 Mouse Oral 617 mg/kg [1]

2.3 GHS Hazard and Precautionary Statements
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BENCHE

Type

Code

Statement

Reference

Hazard

H302

Harmful if swallowed.

[3]141(5]

Hazard

H312

Harmful in contact

with skin.

[3]4]

Hazard

H315

Causes skin irritation.

[31141(5]

Hazard

H319

Causes serious eye

irritation.

[31141(5]

Hazard

H332

Harmful if inhaled.

[3]4]

Hazard

H335

May cause respiratory
irritation.

[3]141[5]

Precautionary

P261

Avoid breathing
dust/fume/gas/mist/iva

pours/spray.

[4]

Precautionary

P270

Do not eat, drink or
smoke when using

this product.

[4]

Precautionary

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[4]115]

Precautionary

P301+P312

IF SWALLOWED: call
a POISON CENTER
or doctor/physician IF

you feel unwell.

[4]

Precautionary

P302+P352

IF ON SKIN: wash
with plenty of soap

and water.

[4]

Precautionary

P304+P340

IF INHALED: Remove
victim to fresh air and

Keep at restin a

[4]
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position comfortable

for breathing.

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact [41[5]
lenses, if present and

easy to do. Continue

rinsing.

Precautionary P405

Store locked up. [4]

Precautionary P501

Dispose of
contents/container to 2]
an approved waste

disposal plant.

Experimental Protocols

The following is a general procedure for the synthesis of a related compound, 3-amino-5-

methyl isoxazole, which can be adapted for reactions involving 2-(5-Methylisoxazol-3-

yl)acetonitrile with appropriate modifications based on the specific reaction scheme.

3.1 Synthesis of 3-amino-5-methyl isoxazole

This synthesis involves a three-step process:

e Formation of Acetoacetonitrile:

o Cool a solution of acetonitrile (0.25 mol) in tetrahydrofuran (50 mL) to -78 °C.

[¢]

[¢]

[e]

o

Under a nitrogen atmosphere, slowly add n-butyl lithium in n-hexane (0.28 mol).
Maintain the temperature and stir for 30 minutes.
Slowly add a solution of methyl acetate (0.28 mol) in tetrahydrofuran (40 mL) at -78 °C.

After the addition is complete, allow the mixture to stir at room temperature for 2 hours.
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o Quench the reaction with 2N HCI to adjust the pH to 5-6.
o Extract the product with ethyl acetate.

o Dry the organic layer with anhydrous sodium sulfate and concentrate the solvent to obtain
acetoacetonitrile.[8]

e Formation of Hydrazone:
o Dissolve the acetoacetonitrile in an alcohol solvent.
o Add p-toluenesulfonyl hydrazide.
o Reflux the reaction mixture to form the corresponding hydrazone.[8]
» Ring Closure to form 3-amino-5-methyl isoxazole:
o Dissociate hydroxylamine hydrochloride with potassium carbonate.
o Add the hydrazone from the previous step.

o Heat the mixture to facilitate the ring-closing reaction to yield 3-amino-5-methyl isoxazole.

[8]

Visualizations

4.1 General Handling Workflow
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Caption: General workflow for handling 2-(5-Methylisoxazol-3-yl)acetonitrile.
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4.2 First Aid Workflow
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Caption: First aid procedures for exposure to 2-(5-Methylisoxazol-3-yl)acetonitrile.

4.3 General Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-(5-
Methylisoxazol-3-yl)acetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1365769#safety-precautions-for-handling-2-5-
methylisoxazol-3-yl-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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